Cas no 84627-29-2 ((4-Aminobutyl)(benzyloxy)amine dihydrochloride)

• Product Name: (4-Aminobutyl)(benzyloxy)amine dihydrochloride
• CAS No: 84627-29-2
• MF: C₁₁H₂₀Cl₂N₂O
• MW: 267.195301055908
• MDL: MFCD29047616
• CID: 4660086
• PubChem ID: 121553107
• Update Time: 2025-10-28

(4-Aminobutyl)(benzyloxy)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-aminobutyl)(benzyloxy)amine dihydrochloride
• N'-phenylmethoxybutane-1,4-diamine;dihydrochloride
• (4-Aminobutyl)(benzyloxy)amine dihydrochloride

• MDL： MFCD29047616
• Inchi： 1S/C11H18N2O.2ClH/c12-8-4-5-9-13-14-10-11-6-2-1-3-7-11;;/h1-3,6-7,13H,4-5,8-10,12H2;2*1H
• InChI Key： HQBBRIZZKQWCJL-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC1C=CC=CC=1)NCCCCN

Computed Properties

• Exact Mass: 266.095
• Monoisotopic Mass: 266.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 125
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3

Additional information on (4-Aminobutyl)(benzyloxy)amine dihydrochloride

Compound CAS No. 84627-29-2: (4-Aminobutyl)(benzyloxy)amine dihydrochloride

The compound with CAS number 84627-29-2, commonly referred to as (4-Aminobutyl)(benzyloxy)amine dihydrochloride, is a notable chemical entity with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and versatile functional groups, making it a valuable component in research and development activities. Recent studies have highlighted its potential in fields such as pharmacology, material science, and advanced chemical synthesis.

Chemical Structure and Properties: The molecular structure of (4-Aminobutyl)(benzyloxy)amine dihydrochloride consists of a butyl chain substituted with an amino group at the fourth position, coupled with a benzyloxy group and an amine moiety. This combination of functional groups imparts the compound with both hydrophilic and hydrophobic characteristics, enhancing its solubility in various solvents. The dihydrochloride salt form further stabilizes the compound, making it suitable for use in aqueous environments.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and subsequent acid-mediated protonation to form the dihydrochloride salt. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and purity of the compound. These studies have provided critical insights into its stereochemistry and electronic properties.

Applications in Pharmacology: Recent research has explored the potential of (4-Aminobutyl)(benzyloxy)amine dihydrochloride as a precursor in drug development. Its ability to act as a bioisostere or a scaffold for drug design has been highlighted in several studies. For instance, investigations into its role as a modulator of ion channels and receptors have shown promising results, suggesting its potential in treating conditions such as epilepsy and chronic pain.

Role in Material Science: Beyond pharmacology, this compound has found applications in material science, particularly in the development of advanced polymers and coatings. Its ability to act as a cross-linking agent or a functional additive has been leveraged to enhance the mechanical properties of materials. Recent studies have demonstrated its effectiveness in improving the durability and flexibility of polymer films used in electronic devices.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial. Studies have been conducted to assess the biodegradability and toxicity of (4-Aminobutyl)(benzyloxy)amine dihydrochloride. Preliminary findings suggest that it exhibits moderate biodegradability under aerobic conditions, though further research is needed to evaluate its long-term effects on aquatic ecosystems.

Future Directions: The ongoing exploration of (4-Aminobutyl)(benzyloxy)amine dihydrochloride continues to uncover new avenues for its application. Future research is expected to focus on optimizing its synthesis processes, exploring novel pharmacological targets, and assessing its compatibility with emerging technologies such as 3D printing and nanotechnology.